Cas no 828928-23-0 (4-3-(aminomethyl)phenylaniline)

• Product Name: 4-3-(aminomethyl)phenylaniline
• CAS No: 828928-23-0
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD05980590
• CID: 716074
• PubChem ID: 1394470
• Update Time: 2025-07-21

4-3-(aminomethyl)phenylaniline Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanamine,4'-amino-
• 3'-AMINOMETHYL-BIPHENYL-4-YLAMINE
• 4-[3-(aminomethyl)phenyl]aniline
• 3'-(Aminomethyl)-[1,1'-biphenyl]-4-amine
• 4-3-(aminomethyl)phenylaniline
• SCHEMBL3720966
• 828928-23-0
• FT-0761394
• DTXSID00362751
• CS-0456053
• AKOS006292721
• EN300-1585902
• SB38909

• MDL： MFCD05980590
• Inchi： 1S/C13H14N2/c14-9-10-2-1-3-12(8-10)11-4-6-13(15)7-5-11/h1-8H,9,14-15H2
• InChI Key： YEZJBYWVQRNGAU-UHFFFAOYSA-N
• SMILES： NCC1C=CC=C(C=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 198.11600
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 3.67600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-3-(aminomethyl)phenylaniline

Chemical Profile of 4-3-(aminomethyl)phenylaniline (CAS No. 828928-23-0)

4-3-(aminomethyl)phenylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 828928-23-0, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenyl ring substituted with an amino group and a 3-(aminomethyl) side chain, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a combination of aromatic and amine functionalities, positions it as a candidate for further exploration in drug development and functional material applications.

The synthesis of 4-3-(aminomethyl)phenylaniline involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the amino and methylene groups at the specified positions requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to achieve the desired regioselectivity. These synthetic strategies not only highlight the compound's synthetic utility but also reflect the broader trends in modern organic synthesis, where efficiency and sustainability are paramount.

In recent years, 4-3-(aminomethyl)phenylaniline has been investigated for its potential applications in medicinal chemistry. The presence of both amino groups provides multiple sites for further functionalization, enabling the design of complex molecular architectures. Researchers have explored its derivatives as precursors to bioactive molecules, including potential pharmacophores for treating various diseases. For instance, studies have demonstrated its role in developing novel antimicrobial agents and kinase inhibitors, where the aromatic system and amine functionalities contribute to binding affinity and specificity.

One of the most compelling aspects of 4-3-(aminomethyl)phenylaniline is its versatility in material science applications. The compound's ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis. Additionally, its aromatic nature makes it suitable for incorporation into conductive polymers or organic semiconductors, where it can enhance electronic properties. These applications underscore the compound's importance beyond traditional pharmaceuticals, bridging the gap between organic chemistry and advanced materials engineering.

The latest research on 4-3-(aminomethyl)phenylaniline also touches on its biological activity. Preclinical studies have indicated that certain derivatives exhibit promising effects on cellular pathways relevant to neurodegenerative disorders. The compound's structural motif aligns with known bioactive scaffolds, suggesting that further optimization could yield therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible medical benefits.

From a regulatory perspective, 4-3-(aminomethyl)phenylaniline (CAS No. 828928-23-0) is subject to standard chemical safety protocols due to its reactive functional groups. Proper handling procedures are necessary to ensure workplace safety during synthesis and application. While not classified as a hazardous material under current regulations, adherence to good laboratory practices (GLP) is recommended for all researchers working with this compound.

The future directions for research on 4-3-(aminomethyl)phenylaniline are multifaceted. Advances in computational chemistry may enable more efficient virtual screening of derivatives with desired properties. Similarly, innovations in green chemistry could lead to more sustainable synthetic routes, reducing waste and energy consumption. As the demand for specialized chemicals grows across industries, compounds like 4-3-(aminomethyl)phenylaniline will continue to play a crucial role in driving innovation.

In conclusion,4-3-(aminomethyl)phenylaniline (CAS No. 828928-23-0) represents a fascinating intersection of pharmaceutical chemistry and materials science. Its unique structural features offer opportunities for developing new drugs and advanced materials alike. As research progresses，this compound is poised to contribute significantly to scientific advancements，underscoring its importance in modern chemical research.